Cas no 2060044-89-3 (1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one)
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinone, 1-(5-chloro-2-fluorophenyl)-3-(1-oxopropyl)-
- 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one
-
- MDL: MFCD30487693
- Inchi: 1S/C14H15ClFNO2/c1-2-13(18)10-4-3-7-17(14(10)19)12-8-9(15)5-6-11(12)16/h5-6,8,10H,2-4,7H2,1H3
- InChI Key: KEYRXDQZXCMBQX-UHFFFAOYSA-N
- SMILES: N1(C2=CC(Cl)=CC=C2F)CCCC(C(=O)CC)C1=O
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01058062-1g |
1-(5-Chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 95% | 1g |
¥3808.0 | 2023-03-11 | |
| Enamine | EN300-329886-0.05g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 0.05g |
$647.0 | 2023-09-04 | ||
| Enamine | EN300-329886-0.1g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 0.1g |
$678.0 | 2023-09-04 | ||
| Enamine | EN300-329886-0.25g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 0.25g |
$708.0 | 2023-09-04 | ||
| Enamine | EN300-329886-0.5g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 0.5g |
$739.0 | 2023-09-04 | ||
| Enamine | EN300-329886-1.0g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-329886-2.5g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 2.5g |
$1509.0 | 2023-09-04 | ||
| Enamine | EN300-329886-5.0g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 5.0g |
$2235.0 | 2023-02-23 | ||
| Enamine | EN300-329886-10.0g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 10.0g |
$3315.0 | 2023-02-23 | ||
| Enamine | EN300-329886-1g |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one |
2060044-89-3 | 1g |
$770.0 | 2023-09-04 |
1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one
1-(5-Chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060044-89-3): An Overview
1-(5-Chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060044-89-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The chemical structure of 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one consists of a piperidine ring fused with a ketone group and substituted with a 5-chloro-2-fluorophenyl moiety and a propanoyl group. The presence of these functional groups imparts specific physicochemical properties that make this compound an interesting candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one has shown promising results in preclinical models of pain management. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound effectively reduces nociceptive pain by interacting with specific receptors in the central nervous system. The exact receptor targets are still under investigation, but preliminary data suggest that it may act on both opioid and non-opioid pathways.
The pharmacokinetic profile of 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one has also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. Furthermore, it demonstrates low toxicity in preclinical safety assessments, which is a crucial factor for its potential use in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one in human subjects. Early phase I trials have reported no serious adverse events, and the compound has been well-tolerated at various dose levels. These findings are encouraging and pave the way for further clinical development.
In conclusion, 1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060044-89-3) is a promising compound with a broad range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation, pain management, and neuroprotection. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.
2060044-89-3 (1-(5-chloro-2-fluorophenyl)-3-propanoylpiperidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)